Cas no 1932050-98-0 (tert-butyl ((trans-4-ethynylcyclohexyl)methyl)carbamate)

• Product Name: tert-butyl ((trans-4-ethynylcyclohexyl)methyl)carbamate
• CAS No: 1932050-98-0
• MF: C₁₄H₂₃NO₂
• MW: 237.33792424202
• MDL: MFCD29046537
• CID: 4632144
• Update Time: 2025-05-19

tert-butyl ((trans-4-ethynylcyclohexyl)methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• N-Boc-1-(trans-4-ethynylcyclohexyl)methanamine
• SY129069
• tert-butyl ((trans-4-ethynylcyclohexyl)methyl)carbamate

• MDL： MFCD29046537
• Inchi： 1S/C14H23NO2/c1-5-11-6-8-12(9-7-11)10-15-13(16)17-14(2,3)4/h1,11-12H,6-10H2,2-4H3,(H,15,16)
• InChI Key： QCBDGAXQZUXRTG-UHFFFAOYSA-N
• SMILES： O(C(NCC1CCC(C#C)CC1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 300
• Topological Polar Surface Area: 38.3

Additional information on tert-butyl ((trans-4-ethynylcyclohexyl)methyl)carbamate

Comprehensive Overview of tert-butyl ((trans-4-ethynylcyclohexyl)methyl)carbamate (CAS No. 1932050-98-0)

The compound tert-butyl ((trans-4-ethynylcyclohexyl)methyl)carbamate (CAS No. 1932050-98-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a trans-4-ethynylcyclohexyl moiety and a tert-butyl carbamate group, makes it a valuable intermediate in the synthesis of complex molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of targeted therapies for neurodegenerative diseases and cancer.

One of the key reasons for the growing interest in tert-butyl ((trans-4-ethynylcyclohexyl)methyl)carbamate is its role in click chemistry. The presence of an ethynyl group allows for efficient coupling reactions, such as the Huisgen cycloaddition, which is widely used in bioconjugation and materials science. This property aligns with current trends in green chemistry, where researchers seek sustainable and efficient synthetic methods. As the demand for bioorthogonal chemistry grows, compounds like this are becoming indispensable tools for labeling and modifying biomolecules.

In addition to its synthetic utility, tert-butyl ((trans-4-ethynylcyclohexyl)methyl)carbamate is also being explored for its potential in proteolysis-targeting chimeras (PROTACs). PROTACs are a groundbreaking class of therapeutics that degrade disease-causing proteins, and the carbamate group in this compound can serve as a linker or functional handle. This application is particularly relevant given the rising interest in targeted protein degradation as a strategy for treating previously "undruggable" targets.

The stability and solubility of tert-butyl ((trans-4-ethynylcyclohexyl)methyl)carbamate (CAS No. 1932050-98-0) are also noteworthy. Its tert-butyl group enhances lipophilicity, which can improve membrane permeability in drug candidates. Meanwhile, the carbamate functionality offers opportunities for further derivatization, making it a versatile building block in medicinal chemistry. These properties are critical for researchers working on central nervous system (CNS) drugs, where balancing solubility and blood-brain barrier penetration is a major challenge.

From an industrial perspective, the scalability of synthesizing tert-butyl ((trans-4-ethynylcyclohexyl)methyl)carbamate is a topic of interest. Companies are investing in continuous flow chemistry to produce such intermediates more efficiently, reducing waste and costs. This aligns with the broader shift toward sustainable manufacturing in the pharmaceutical industry, a trend driven by both regulatory pressures and consumer demand for eco-friendly products.

Another area where this compound shows promise is in the development of fluorescent probes and imaging agents. The ethynyl group can be conjugated to fluorophores, enabling the creation of tools for studying biological processes in real time. This is especially relevant given the increasing use of live-cell imaging and super-resolution microscopy in biomedical research.

In summary, tert-butyl ((trans-4-ethynylcyclohexyl)methyl)carbamate (CAS No. 1932050-98-0) is a multifaceted compound with applications spanning drug discovery, materials science, and biotechnology. Its unique structural features and reactivity make it a valuable asset for researchers tackling some of the most pressing challenges in modern science. As the fields of precision medicine and sustainable chemistry continue to evolve, the demand for such specialized intermediates is expected to grow significantly.